N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide

• IUPAC Name: N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide
• InChI: InChI=1S/C18H21FN2O3S/c19-16-8-10-17(11-9-16)24-18-7-4-12-21(14-18)25(22,23)20-13-15-5-2-1-3-6-15/h1-3,5-6,8-11,18,20H,4,7,12-14H2
• InChI Key: UBVGJCHFVQLUBO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)S(=O)(=O)NCC2=CC=CC=C2)OC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O3S
• Molecular Weight: 364.4 g/mol

Description

N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of sulfonamide compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of ion channels and neurotransmitter receptors. Specifically, it has been shown to enhance the activity of GABAergic neurotransmission, which is involved in the regulation of neuronal excitability and inhibition.
Biochemical and Physiological Effects:
N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide has been shown to have several biochemical and physiological effects. It has been shown to reduce the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, in animal models of inflammation. Additionally, it has been shown to reduce the expression of COX-2, an enzyme involved in the production of prostaglandins, which are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide in lab experiments is its high potency and selectivity for specific ion channels and neurotransmitter receptors. This allows for precise modulation of neuronal activity and inhibition. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential therapeutic applications.

Future Directions

There are several future directions for the study of N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide. One potential direction is to investigate its potential use in the treatment of epilepsy and other neurological disorders. Another direction is to explore its potential use as an analgesic for the treatment of chronic pain. Additionally, further research is needed to fully understand its mechanism of action and to identify potential side effects and limitations.

Synthesis Methods

The synthesis of N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide involves the reaction of 4-fluorophenol with piperidine-1-sulfonyl chloride in the presence of a base such as triethylamine, followed by the addition of benzyl chloride. The resulting product is then purified through column chromatography to obtain N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide in high yield and purity.

Scientific Research Applications

N-benzyl-3-(4-fluorophenoxy)piperidine-1-sulfonamide has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have anticonvulsant, anti-inflammatory, and analgesic effects in animal models. Additionally, it has been investigated for its potential use in the treatment of neuropathic pain, epilepsy, and other neurological disorders.